2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione

• IUPAC Name: 2-[(5-fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C16H16FNO3/c1-21-14-7-6-11(17)8-10(14)9-18-15(19)12-4-2-3-5-13(12)16(18)20/h2-3,6-8,12-13H,4-5,9H2,1H3
• InChI Key: GLBZXXMWVIQNFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)CN2C(=O)C3CC=CCC3C2=O
• Molecular Formula: C16H16FNO3
• Molecular Weight: 289.30 g/mol

Description

2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione, also known as TTT-3002, is a novel small molecule that has shown potential as a therapeutic agent for the treatment of various diseases. This compound has been studied extensively in recent years, and its synthesis, mechanism of action, and biochemical and physiological effects have been well-characterized. In

Mechanism of Action

The exact mechanism of action of 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in cell growth and survival. 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer cells. Additionally, 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been shown to have a range of biochemical and physiological effects, including inhibition of cell growth, induction of apoptosis, and modulation of gene expression. In preclinical studies, 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been shown to inhibit the growth of cancer cells and induce apoptosis through a variety of mechanisms. Additionally, 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been shown to modulate gene expression and alter the expression of various proteins involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione is that it has shown potential as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders. Additionally, 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been well-characterized in preclinical studies, and its synthesis and mechanism of action have been extensively studied. However, there are also limitations to the use of 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione in lab experiments, including its complex synthesis process and potential toxicity.

Future Directions

There are many potential future directions for research on 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione. One area of research could be to further investigate the mechanism of action of 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione and identify additional targets for this compound. Additionally, future research could focus on optimizing the synthesis process for 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione and developing more efficient methods for producing this compound. Finally, future studies could investigate the potential use of 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione in combination with other therapeutic agents for the treatment of various diseases.

Synthesis Methods

2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione can be synthesized using a multi-step process that involves the reaction of various reagents under specific conditions. The first step in the synthesis involves the reaction of 5-fluoro-2-methoxybenzaldehyde with malonic acid in the presence of acetic anhydride to form 5-fluoro-2-methoxyphenylmalonic acid. This intermediate is then reacted with methylamine and formaldehyde to form the final product, 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione. The synthesis of 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione is a complex process that requires expertise in organic chemistry and access to specialized equipment.

Scientific Research Applications

2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders. In preclinical studies, 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Additionally, 2-[(5-Fluoro-2-methoxyphenyl)methyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.